Cas no 2418670-93-4 (3-Amino-5-(azidomethyl)-2,4-dimethylphenyl sulfurofluoridate)

• Product Name: 3-Amino-5-(azidomethyl)-2,4-dimethylphenyl sulfurofluoridate
• CAS No: 2418670-93-4
• MF: C₉H₁₁FN₄O₃S
• MW: 274.272043466568
• CID: 5676425
• PubChem ID: 165776515
• Update Time: 2025-10-30

3-Amino-5-(azidomethyl)-2,4-dimethylphenyl sulfurofluoridate Chemical and Physical Properties

Names and Identifiers

• 2418670-93-4
• EN300-26630183
• 3-amino-5-(azidomethyl)-2,4-dimethylphenyl sulfurofluoridate
• 3-Amino-5-(azidomethyl)-2,4-dimethylphenyl sulfurofluoridate

• Inchi： 1S/C9H11FN4O3S/c1-5-7(4-13-14-12)3-8(6(2)9(5)11)17-18(10,15)16/h3H,4,11H2,1-2H3
• InChI Key： JDGKFNNIBNPHJJ-UHFFFAOYSA-N
• SMILES： S(=O)(=O)(OC1=CC(CN=[N+]=[N-])=C(C)C(=C1C)N)F

Computed Properties

• Exact Mass: 274.05358956g/mol
• Monoisotopic Mass: 274.05358956g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 432
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 92.1Ų

Additional information on 3-Amino-5-(azidomethyl)-2,4-dimethylphenyl sulfurofluoridate

Introduction to 3-Amino-5-(azidomethyl)-2,4-dimethylphenyl sulfurofluoridate (CAS No. 2418670-93-4)

The compound 3-Amino-5-(azidomethyl)-2,4-dimethylphenyl sulfurofluoridate (CAS No. 2418670-93-4) represents a fascinating intersection of organic chemistry and pharmaceutical innovation. This specialized molecule has garnered attention in the scientific community due to its unique structural features and potential applications in drug discovery and synthetic chemistry. Its molecular framework, characterized by an amino group, azidomethyl substituent, and sulfurofluoridate moiety, positions it as a versatile intermediate for constructing more complex pharmacophores.

At the heart of this compound's significance lies its ability to serve as a building block in the synthesis of novel therapeutic agents. The presence of both electron-donating and electron-withdrawing groups enhances its reactivity, making it a valuable candidate for further functionalization. Recent advancements in medicinal chemistry have highlighted the importance of such multifunctional intermediates in accelerating the development of next-generation drugs.

One of the most compelling aspects of 3-Amino-5-(azidomethyl)-2,4-dimethylphenyl sulfurofluoridate is its role in cross-coupling reactions, which are pivotal in modern synthetic methodologies. The azidomethyl group, in particular, offers a convenient handle for introducing nitrogen-containing functionalities into a molecular scaffold. This capability is especially relevant in the context of developing kinase inhibitors and other small-molecule drugs that target specific biological pathways.

Recent studies have demonstrated the utility of this compound in constructing heterocyclic scaffolds, which are widely prevalent in bioactive molecules. By leveraging its reactive sites, researchers have been able to generate derivatives with enhanced binding affinity and selectivity. For instance, modifications involving the sulfurofluoridate group have shown promise in modulating enzyme activity, suggesting its potential as a pharmacological tool.

The structural motif of 3-Amino-5-(azidomethyl)-2,4-dimethylphenyl sulfurofluoridate also aligns with emerging trends in drug design, where molecular diversity is crucial for overcoming resistance mechanisms. Its dimethylphenyl backbone provides steric and electronic properties that can be fine-tuned to optimize interactions with biological targets. This flexibility makes it an attractive candidate for high-throughput screening campaigns aimed at identifying novel therapeutic candidates.

In addition to its synthetic utility, this compound has implications in materials science and catalysis. The sulfurofluoridate moiety, though less commonly explored than other fluorinated derivatives, presents unique electronic properties that could be exploited in advanced materials or as ligands for transition metal catalysts. Such applications underscore the broad spectrum of possibilities opened by studying molecules like 3-Amino-5-(azidomethyl)-2,4-dimethylphenyl sulfurofluoridate.

The growing interest in this compound is also reflected in its increasing adoption by academic and industrial research teams. Collaborative efforts have led to innovative synthetic strategies that enhance its accessibility and scalability. These developments not only facilitate further exploration but also contribute to the broader goal of democratizing access to high-value chemical entities.

Looking ahead, the future prospects for 3-Amino-5-(azidomethyl)-2,4-dimethylphenyl sulfurofluoridate are promising. As computational chemistry tools become more sophisticated, virtual screening approaches can be employed to predict new derivatives with tailored properties. Such predictive models will complement experimental efforts and accelerate the discovery process.

Moreover, the integration of green chemistry principles into synthetic protocols will be essential for sustainable production. Innovations in catalytic methods and solvent systems could minimize waste and energy consumption while maintaining high yields. This aligns with global initiatives to promote environmentally responsible research practices.

In conclusion,3-Amino-5-(azidomethyl)-2,4-dimethylphenyl sulfurofluoridate (CAS No. 2418670-93-4) stands as a testament to the power of interdisciplinary collaboration in advancing chemical sciences. Its unique structure and reactivity make it a cornerstone for developing innovative therapeutics and materials. As research continues to uncover new applications and synthetic pathways，this compound will undoubtedly remain at the forefront of scientific inquiry.